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Compound of Interest

Compound Name: Carboxy-PTIO

Cat. No.: B233577 Get Quote

In the realm of nitric oxide (NO) research, the imidazolineoxyl N-oxides, Carboxy-PTIO and

PTIO, stand out as pivotal tools for scavenging NO and elucidating its multifaceted roles in

biological systems. While both molecules share a common core structure and fundamental

mechanism of action, their distinct physicochemical properties lead to significant differences in

their application, efficacy, and potential for experimental artifacts. This guide provides a

comprehensive comparison of Carboxy-PTIO and PTIO, supported by experimental data, to

aid researchers in selecting the appropriate scavenger for their specific needs.

Physicochemical Properties: A Tale of Two
Solubilities
The primary distinction between Carboxy-PTIO and PTIO lies in the substitution at the phenyl

ring. Carboxy-PTIO possesses a carboxyl group, rendering it significantly more water-soluble

than its parent compound, PTIO. This difference in solubility is a critical determinant of their

utility in various experimental settings.
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Property Carboxy-PTIO PTIO

Chemical Name

2-(4-Carboxyphenyl)-4,4,5,5-

tetramethylimidazoline-1-oxyl-

3-oxide

2-Phenyl-4,4,5,5-

tetramethylimidazoline-1-oxyl-

3-oxide

Molecular Formula C₁₄H₁₇N₂O₄ C₁₃H₁₇N₂O₂

Molecular Weight 277.30 g/mol [1] 233.29 g/mol [2]

CAS Number 145757-47-7[1] 18390-00-6[2]

Appearance Crystalline solid
Blue to dark blue

powder/crystal[3]

Solubility

Soluble in aqueous buffers

(e.g., PBS), DMF, Ethanol,

DMSO[4]

Sparingly soluble in aqueous

buffers; Soluble in DMSO[1]

Stability

Stock solutions are stable for

at least 4 years. Solutions in

biological media may have

reduced stability and

scavenging efficacy over time.

Stock solutions in DMSO are

stable for up to 6 months at

-80°C.[1]

Mechanism of Nitric Oxide Scavenging
Both Carboxy-PTIO and PTIO are stable organic radicals that react with nitric oxide in a

stoichiometric manner. The fundamental reaction involves the oxidation of NO to nitrogen

dioxide (NO₂) and the reduction of the PTIO derivative to its corresponding imino nitroxide

(PTI) derivative.
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Carboxy-PTIO / PTIO Carboxy-PTI / PTI
(Imino Nitroxide)

 + •NO

•NO
(Nitric Oxide)

•NO₂

(Nitrogen Dioxide)

Preparation
Reaction Detection Analysis

Prepare Reagents:
- Sodium Nitroprusside (SNP)

- PBS (pH 7.4)
- Carboxy-PTIO/PTIO stocks

- Griess Reagent

Incubate Reaction Mixture:
SNP + PBS + Scavenger Add Griess Reagent Measure Absorbance

(546 nm) Calculate % Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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